Cas no 16047-95-3 (Azetidinium,3,3-dimethyl-1,1-bis(phenylmethyl)-, bromide (1:1))

Azetidinium,3,3-dimethyl-1,1-bis(phenylmethyl)-, bromide (1:1) structure
16047-95-3 structure
Product Name:Azetidinium,3,3-dimethyl-1,1-bis(phenylmethyl)-, bromide (1:1)
CAS No:16047-95-3
MF:C19H24N
MW:266.4005651474
CID:167928
PubChem ID:422251
Update Time:2025-04-19

Azetidinium,3,3-dimethyl-1,1-bis(phenylmethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Azetidinium,3,3-dimethyl-1,1-bis(phenylmethyl)-, bromide (1:1)
    • NSC-142622
    • NSC142622
    • DTXSID00329647
    • 16047-95-3
    • 1,1-dibenzyl-3,3-dimethylazetidin-1-ium
    • Azetidinium,1-dibenzyl-3,3-dimethyl-, bromide
    • Inchi: 1S/C19H24N/c1-19(2)15-20(16-19,13-17-9-5-3-6-10-17)14-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3/q+1
    • InChI Key: CFPZRKOQELOYTQ-UHFFFAOYSA-N
    • SMILES: [N+]1(CC2C=CC=CC=2)(CC2C=CC=CC=2)CC(C)(C)C1

Computed Properties

  • Exact Mass: 266.19102
  • Monoisotopic Mass: 266.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0

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